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Compound of Interest

Compound Name: AM-8123

Cat. No.: B15570654 Get Quote

AM-8123 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of AM-8123. Below you

will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental

protocols to ensure accurate and reproducible results in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving AM-8123?

A1: The recommended solvent for creating stock solutions of AM-8123 is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO). AM-8123 has a reported solubility of up to 100 mg/mL

in DMSO. For best results, it is crucial to use a fresh, unopened bottle of DMSO, as it is

hygroscopic and absorbed water can significantly impact solubility.

Q2: My AM-8123 is not dissolving completely in DMSO. What should I do?

A2: If you are experiencing difficulty dissolving AM-8123 in DMSO, please follow the

troubleshooting steps outlined in the guide below. This may involve gentle warming and

sonication. Ensure you are using anhydrous DMSO as mentioned.

Q3: What are the recommended storage conditions for solid AM-8123 and its stock solutions?
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A3: Proper storage is critical to maintain the integrity of AM-8123. Please refer to the storage

conditions table below for detailed recommendations for both the solid compound and solutions

in solvent. A key recommendation is to aliquot stock solutions into single-use volumes to avoid

repeated freeze-thaw cycles.[1]

Q4: Is there solubility data for AM-8123 in other solvents like ethanol or aqueous buffers?

A4: Currently, detailed quantitative solubility data for AM-8123 in solvents other than DMSO is

not readily available in the public domain. If your experimental design requires a solvent other

than DMSO, it is recommended to experimentally determine its solubility. A general protocol for

this is provided in the "Experimental Protocols" section.

Q5: How stable is AM-8123 in solution?

A5: For short-term storage, solutions of AM-8123 in DMSO can be stored at -20°C for up to

one month. For long-term storage, it is recommended to store aliquots at -80°C for up to six

months.[1] If stability in your specific experimental buffer or over a longer duration is critical, we

recommend performing a stability study. A general protocol for assessing compound stability is

provided below.

Data Presentation
Table 1: Solubility of AM-8123

Solvent
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 176.16

Requires sonication.

Use of fresh,

anhydrous DMSO is

highly recommended.

Molecular Weight of AM-8123: 567.66 g/mol

Table 2: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years
Store in a dry, dark

place.

In Solvent -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

In Solvent -80°C 6 months

Recommended for

long-term storage of

stock solutions.[1]

Troubleshooting Guides
Issue: Difficulty Dissolving AM-8123 in DMSO
If you are encountering issues with dissolving AM-8123, follow this workflow:
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Start: AM-8123 powder and
anhydrous DMSO

Is the DMSO fresh and anhydrous?

Open a new, sealed bottle of
high-purity anhydrous DMSO.

 No

Accurately weigh AM-8123
and add to the appropriate

volume of DMSO.

 Yes

Vortex the solution thoroughly.

Is the compound fully dissolved?

Sonicate the solution in a
water bath for 10-15 minutes.

 No

Solution is ready.
Proceed with experiment and

store appropriately.

 Yes
Gently warm the solution to 37°C
for a short period (5-10 minutes).

Is the compound fully dissolved?

 Yes

Consider a lower concentration or
consult further technical support.
Compound may have degraded.

 No

Click to download full resolution via product page

Troubleshooting workflow for dissolving AM-8123 in DMSO.
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Issue: Compound Precipitates Out of Solution
During storage: This may indicate that the storage temperature is not low enough or that the

solution has been subjected to repeated freeze-thaw cycles. Always store at -80°C for long-

term storage and use single-use aliquots.

After dilution in aqueous buffer: AM-8123 is poorly soluble in aqueous solutions. When

diluting a DMSO stock solution into an aqueous buffer for your experiment, ensure the final

concentration of DMSO is low (typically <0.5%) and that the final concentration of AM-8123
does not exceed its solubility limit in the final buffer. It is advisable to add the DMSO stock to

the aqueous buffer while vortexing to ensure rapid mixing.

Experimental Protocols
Protocol 1: General Procedure for Determining Solubility
This protocol describes a general method to determine the solubility of AM-8123 in a solvent of

choice.

Materials:

AM-8123 powder

Solvent of interest (e.g., ethanol, PBS)

Microcentrifuge tubes

Vortex mixer

Shaker or rotator at a constant temperature

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system

Procedure:
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Add an excess amount of AM-8123 powder to a known volume of the solvent in a

microcentrifuge tube. This ensures that a saturated solution is formed.

Tightly cap the tube and vortex thoroughly.

Place the tube on a shaker/rotator at a constant temperature (e.g., 25°C) for 24 hours to

allow the solution to reach equilibrium.

After incubation, centrifuge the tube at high speed (e.g., 10,000 x g) for 10 minutes to pellet

the undissolved solid.

Carefully collect the supernatant without disturbing the pellet.

Filter the supernatant through a syringe filter to remove any remaining micro-particles.

Quantify the concentration of AM-8123 in the filtrate using a validated HPLC method with a

standard curve.

The determined concentration represents the solubility of AM-8123 in that solvent at the

specified temperature.
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Start: Add excess AM-8123
to a known volume of solvent

Vortex to mix

Incubate on a shaker for 24h
at a constant temperature

Centrifuge to pellet
undissolved solid

Collect the supernatant

Filter the supernatant
(e.g., 0.22 µm filter)

Quantify concentration
using HPLC against a

standard curve

Result: Solubility determined

Click to download full resolution via product page

Experimental workflow for determining compound solubility.
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Protocol 2: General Procedure for Assessing Solution
Stability
This protocol provides a general method to assess the stability of AM-8123 in a specific solvent

over time.

Materials:

A freshly prepared solution of AM-8123 at a known concentration.

Multiple storage vials (e.g., HPLC vials).

Storage chambers at desired temperatures (e.g., 4°C, room temperature).

HPLC system.

Procedure:

Prepare a solution of AM-8123 in the solvent of interest at a known concentration.

Immediately analyze an aliquot of this solution (Time 0) using a validated HPLC method to

determine the initial concentration and purity. The peak area of AM-8123 at Time 0 will serve

as the 100% reference.

Aliquot the remaining solution into multiple vials and store them under the desired

temperature conditions.

At specified time points (e.g., 1, 3, 7, 14 days), retrieve a vial from each storage condition.

Allow the vial to come to room temperature before analysis.

Analyze the sample by HPLC and compare the peak area of AM-8123 to the Time 0 sample.

Look for any new peaks that may indicate degradation products.

Calculate the percentage of AM-8123 remaining at each time point. Stability is often defined

as having ≥95% of the initial compound remaining.
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Signaling Pathway
AM-8123 is an agonist of the Apelin Receptor (APJ), a G-protein coupled receptor. Upon

binding, it activates downstream signaling pathways, including the phosphorylation of ERK and

AKT, which are involved in various cellular processes.[2][3][4]

AM-8123
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G-Protein Activation

 activates

Downstream Effectors

p-ERK p-AKT

Cellular Responses
(e.g., Survival, Proliferation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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